Cas no 50533-77-2 (1H-1,2,3-Triazole-4-methanamine,5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)-)

• Product Name: 1H-1,2,3-Triazole-4-methanamine,5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)-
• CAS No: 50533-77-2
• MF: C₂₀H₂₃N₉
• MW: 389.456921815872
• CID: 375475
• PubChem ID: 329861
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-methanamine,5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine,5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)-
• 5-[[(5-amino-1-benzyltriazol-4-yl)methylamino]methyl]-3-benzyltriazol-4-amine
• 1H-1,2,3-Triazole-4-methanamine, 5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)-
• MLS003115928
• SMR001831490
• 50533-77-2
• NSC-314887
• CHEMBL2357543
• 1H-1,3-Triazole-4-methanamine, 5-amino-N-[[5-amino-1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]methyl]-1-(phenylmethyl)-
• DTXSID30317350
• NSC314887

• Inchi： 1S/C20H23N9/c21-19-17(24-26-28(19)13-15-7-3-1-4-8-15)11-23-12-18-20(22)29(27-25-18)14-16-9-5-2-6-10-16/h1-10,23H,11-14,21-22H2
• InChI Key： KSMOFRAWZHFPQK-UHFFFAOYSA-N
• SMILES： N(CC1=C(N)N(CC2C=CC=CC=2)N=N1)CC1=C(N)N(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 389.20799
• Monoisotopic Mass: 389.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 711.7°C at 760 mmHg
• Flash Point: 384.2°C
• Refractive Index: 1.731
• PSA: 125.49